(E)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(5-nitrothiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(2-methyl-1,3-dioxoisoindol-5-yl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H11N3O5S/c1-18-15(21)11-5-2-9(8-12(11)16(18)22)17-13(20)6-3-10-4-7-14(25-10)19(23)24/h2-8H,1H3,(H,17,20)/b6-3+
• InChI Key: VCDHYGXUMVUBGB-ZZXKWVIFSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
• Isomeric SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O5S
• Molecular Weight: 357.3 g/mol
• CAS No.: 476319-89-8

Description

(E)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(5-nitrothiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H11N3O5S and its molecular weight is 357.34. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

• (E)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(5-nitrothiophen-2-yl)acrylamide is utilized in the synthesis of optically active polyamides. These polyamides, characterized by FT-IR spectroscopy and thermal analysis, are soluble in polar organic solvents and have applications in various fields due to their unique properties (Faghihi, Absalar, & Hajibeygi, 2010).

RAFT Polymerization

• The compound plays a role in reversible addition−fragmentation chain transfer (RAFT) polymerization. This technique, applied to synthesize polymers with controlled molecular weight and low polydispersity, is critical for creating materials with specific physical and chemical properties (Mori, Sutoh, & Endo, 2005).

Drug Delivery Applications

• Its derivative, Poly(N-isopropyl acrylamide), is extensively studied for drug delivery applications, highlighting the compound's importance in developing advanced pharmaceutical carriers (Convertine, Ayres, Scales, Lowe, & McCormick, 2004).

Tissue Engineering

• In the field of tissue engineering, derivatives of this compound are employed in the synthesis of degradable, thermoresponsive scaffolds. These scaffolds, with controlled porosity, are particularly relevant for cell culture and tissue regeneration (Galperin, Long, & Ratner, 2010).

Molecular Imprinting

• The compound's derivatives are used in molecular imprinting techniques, crucial for creating highly selective and sensitive sensors. This application is significant in environmental monitoring and analytical chemistry (Bakas, Ben Oujji, Istamboulié, et al., 2014).

Photocatalytic Reactions

• Research shows its utility in photo-induced catalyst-free reactions, demonstrating its potential in green chemistry and environmentally friendly synthesis methods (Zhou, Xia, & Wu, 2016).

Antimicrobial Studies

• It's used in synthesizing compounds with antimicrobial properties. This application is crucial in the development of new antibiotics and antifungal agents (Patel & Dhameliya, 2010).